Cas no 178676-72-7 ((2Z)-(6-methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile)

• Product Name: (2Z)-(6-methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile
• CAS No: 178676-72-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1367111
• PubChem ID: 53954914
• Update Time: 2025-04-20

(2Z)-(6-methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-(6-methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile
• LogP
• (6-methoxyindan-1-ylidene) acetonitrile
• JGYYQCFIZIIWLL-UHFFFAOYSA-N
• 178676-72-7
• (6-Methoxyindan-1-ylidene)acetonitrile
• DB-291914
• 2-(6-methoxy-2,3-dihydroinden-1-ylidene)acetonitrile
• AKOS017405133

• Inchi： 1S/C12H11NO/c1-14-11-5-4-9-2-3-10(6-7-13)12(9)8-11/h4-6,8H,2-3H2,1H3
• InChI Key： JGYYQCFIZIIWLL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CC#N)CC2

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02